2-Amino-4-chloro-6-hydroxy-5-nitropyrimidine
Overview
Description
“2-Amino-4-chloro-6-hydroxy-5-nitropyrimidine” is a chemical compound with the molecular formula C4H3ClN4O3 . It is also known by other names such as “2-amino-6-chloro-5-nitropyrimidin-4-ol”, “2-Amino-4-chloro-5-nitro-6-hydroxypyrimidine”, and “2-amino-6-chloro-5-nitro-1H-pyrimidin-4-one” among others .
Molecular Structure Analysis
The molecular structure of “2-Amino-4-chloro-6-hydroxy-5-nitropyrimidine” consists of a pyrimidine ring which is a six-membered ring with two nitrogen atoms and four carbon atoms . The ring is substituted with an amino group at the 2nd position, a chloro group at the 4th position, a hydroxy group at the 6th position, and a nitro group at the 5th position .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Amino-4-chloro-6-hydroxy-5-nitropyrimidine” include a molecular weight of 190.54 g/mol . The compound has a computed XLogP3-AA value of -0.4, indicating its solubility in water and lipids . It has 2 hydrogen bond donors and 4 hydrogen bond acceptors . The exact mass and monoisotopic mass of the compound are both 189.9893677 g/mol .
Scientific Research Applications
Pharmacology
In pharmacology, this compound shows promise due to its physicochemical properties. It has high gastrointestinal absorption and is not a substrate for P-glycoprotein, suggesting good bioavailability . Its moderate water solubility and low lipophilicity make it a potential candidate for drug development, particularly in designing compounds with specific pharmacokinetic properties.
Agrochemistry
Within agrochemistry, 2-Amino-4-chloro-6-hydroxy-5-nitropyrimidine could be utilized in the synthesis of herbicides or pesticides. Its structural features, such as the presence of nitro and amino groups, are often seen in compounds with biological activity against pests and weeds .
Material Science
In material science, the compound’s robust thermal properties, with a predicted melting point of 180.55°C, could be leveraged in the development of heat-resistant materials. Additionally, its chlorine and nitro groups might be useful in chemical modifications to create specialized polymers or coatings .
Analytical Chemistry
Analytical chemists might find 2-Amino-4-chloro-6-hydroxy-5-nitropyrimidine valuable as a standard or reagent in chromatographic methods. Its unique spectral properties could aid in the development of new analytical techniques for detecting similar structures or functional groups .
Biochemistry
In biochemistry, the compound’s ability to interact with various enzymes due to its structural similarity to nucleotides could be explored. It may serve as an inhibitor or modulator in enzymatic reactions, which is crucial for understanding metabolic pathways or for drug discovery .
Environmental Science
Environmental scientists could investigate the compound’s impact on ecosystems, particularly its degradation products and their toxicity. Understanding its environmental fate is essential for assessing the risks associated with its potential use in various industries .
properties
IUPAC Name |
2-amino-4-chloro-5-nitro-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3ClN4O3/c5-2-1(9(11)12)3(10)8-4(6)7-2/h(H3,6,7,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTTPUMOOQSNOHH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(N=C(NC1=O)N)Cl)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3ClN4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80289270 |
Source
|
| Record name | 2-Amino-4-chloro-6-hydroxy-5-nitropyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80289270 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-chloro-6-hydroxy-5-nitropyrimidine | |
CAS RN |
1007-99-4 |
Source
|
| Record name | 1007-99-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=60046 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Amino-4-chloro-6-hydroxy-5-nitropyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80289270 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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